Cas no 2137606-15-4 (2-(1,4-Dioxaspiro[4.5]decan-8-yl)butanoic acid)

• Product Name: 2-(1,4-Dioxaspiro[4.5]decan-8-yl)butanoic acid
• CAS No: 2137606-15-4
• Molecular Formula: C₁₂H₂₀O₄
• Molecular Weight: 228.284804344177
• CID: 5297270

2-(1,4-Dioxaspiro[4.5]decan-8-yl)butanoic acid Properties

Names and Identifiers

• 2-{1,4-dioxaspiro[4.5]decan-8-yl}butanoic acid
• 2-(1,4-Dioxaspiro[4.5]decan-8-yl)butanoic acid
• 1,4-Dioxaspiro[4.5]decane-8-acetic acid, α-ethyl-

• InChIKey： PYRCSMBDTADRGF-UHFFFAOYSA-N
• Inchi： 1S/C12H20O4/c1-2-10(11(13)14)9-3-5-12(6-4-9)15-7-8-16-12/h9-10H,2-8H2,1H3,(H,13,14)
• SMILES： O1CCOC21CCC(C(C(=O)O)CC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 16
• Complexity: 248
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids